3-(2-methoxyphenyl)-5-(3-methylphenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(2-methoxyphenyl)-5-(3-methylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C16H14N2O2/c1-11-6-5-7-12(10-11)16-17-15(18-20-16)13-8-3-4-9-14(13)19-2/h3-10H,1-2H3
• InChI Key: LPFWNKGKQCTTBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=NO2)C3=CC=CC=C3OC
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol

Description

The compound “3-(2-methoxyphenyl)-5-(3-methylphenyl)-1,2,4-oxadiazole” is an organic compound that contains an oxadiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. The compound also contains methoxy and methyl functional groups attached to phenyl rings.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an oxadiazole ring, which imparts aromaticity to the molecule. The methoxy and methyl substituents on the phenyl rings could influence the electronic properties of the molecule, potentially activating or deactivating the phenyl rings towards further chemical reactions.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the oxadiazole ring and the methoxy and methyl substituents. The oxadiazole ring is a site of aromaticity and could undergo electrophilic aromatic substitution reactions. The methoxy group is an electron-donating group and could activate the phenyl ring towards electrophilic aromatic substitution. The methyl group could also influence the reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the oxadiazole ring could contribute to the compound’s stability and rigidity. The methoxy and methyl groups could influence the compound’s solubility, boiling point, and melting point.

Scientific Research Applications

Organic Electronics and Optoelectronics

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Anticancer Agents

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Antibacterial and Antifungal Properties

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Mechanism of Action

Without specific context, it’s difficult to determine the exact mechanism of action of this compound. If it’s used as a drug, the mechanism of action would depend on the biological target of the drug. If it’s used as a reactant in a chemical reaction, the mechanism would depend on the reaction conditions and the other reactants.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with all chemicals, it should be handled with care to avoid exposure and contamination.

Future Directions

The future research directions for this compound could involve studying its reactivity and potential applications. For example, oxadiazole derivatives have been studied for their potential use in medicinal chemistry and drug discovery.